Cas no 1261490-72-5 (3-(2-Methyl-3-nitrobenzoyl)pyridine)

• Product Name: 3-(2-Methyl-3-nitrobenzoyl)pyridine
• CAS No: 1261490-72-5
• MF: C₁₃H₁₀N₂O₃
• MW: 242.2301030159
• CID: 5008855
• Update Time: 2025-05-22

3-(2-Methyl-3-nitrobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methyl-3-nitrobenzoyl)pyridine

• Inchi： 1S/C13H10N2O3/c1-9-11(5-2-6-12(9)15(17)18)13(16)10-4-3-7-14-8-10/h2-8H,1H3
• InChI Key： CDWZBOZVTKJACP-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)C1C=CC=C(C=1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 2.4
• Topological Polar Surface Area: 75.8

Additional information on 3-(2-Methyl-3-nitrobenzoyl)pyridine

Comprehensive Overview of 3-(2-Methyl-3-nitrobenzoyl)pyridine (CAS No. 1261490-72-5)

3-(2-Methyl-3-nitrobenzoyl)pyridine (CAS No. 1261490-72-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by a pyridine ring linked to a 2-methyl-3-nitrobenzoyl moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₃H₁₀N₂O₃, reflects a balance of aromaticity and reactivity, making it valuable for drug discovery and material science applications.

In recent years, the demand for nitroaromatic compounds like 3-(2-Methyl-3-nitrobenzoyl)pyridine has surged, driven by their role in developing kinase inhibitors and antimicrobial agents. Researchers frequently search for "CAS 1261490-72-5 solubility" or "synthesis of 3-(2-Methyl-3-nitrobenzoyl)pyridine," highlighting its technical relevance. The compound's nitro group offers opportunities for further functionalization, aligning with trends in green chemistry and catalysis.

From a structural-activity relationship perspective, the methyl and nitro substituents on the benzoyl ring influence electron distribution, enhancing interactions with biological targets. This property is critical for designing small-molecule therapeutics, a hot topic in precision medicine. Laboratories often optimize its purity (>98%) for reproducible results, addressing common queries like "1261490-72-5 HPLC analysis."

The compound's stability under ambient conditions and compatibility with cross-coupling reactions further elevate its utility. Innovations in heterocyclic chemistry have leveraged its scaffold to explore photophysical materials, responding to growing interest in organic electronics. Safety data sheets (SDS) emphasize standard handling protocols, ensuring compliance with laboratory safety standards.

As the scientific community prioritizes sustainable synthesis, 3-(2-Methyl-3-nitrobenzoyl)pyridine exemplifies how traditional intermediates adapt to modern flow chemistry techniques. Its applications span crop protection formulations and diagnostic probes, reflecting interdisciplinary relevance. FAQs such as "CAS 1261490-72-5 supplier" or "nitrobenzoyl derivatives uses" underscore its commercial and academic demand.

In summary, 3-(2-Methyl-3-nitrobenzoyl)pyridine (CAS No. 1261490-72-5) bridges fundamental research and industrial innovation. Its adaptability to high-throughput screening and computational modeling positions it as a cornerstone in advancing life sciences and functional materials.